Cas no 38950-20-8 (Ethanaminium,N,N,N-trimethyl-2-(phosphonooxy)-, monosodium salt (9CI))

• Product Name: Ethanaminium,N,N,N-trimethyl-2-(phosphonooxy)-, monosodium salt (9CI)
• CAS No: 38950-20-8
• MF: C₅H₁₃NNaO₃P
• MW: 189.125153303146
• CID: 297006
• PubChem ID: 24802052
• Update Time: 2025-04-19

Ethanaminium,N,N,N-trimethyl-2-(phosphonooxy)-, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-(phosphonooxy)-, monosodium salt (9CI)
• Phosphorylcholinesodium
• CHOLINPHOSPHATE SODIUM SALT
• C-5917
• 38950-20-8

• Inchi： 1S/C5H14NO3P.Na/c1-6(2,3)4-5-10(7,8)9;/h4-5H2,1-3H3,(H-,7,8,9);/q;+1/p-1
• InChI Key： LNJRNIQAISJSJV-UHFFFAOYSA-M
• SMILES： P(CC[N+](C)(C)C)(=O)([O-])[O-].[Na+]

Computed Properties

• Exact Mass: 205.04800
• Monoisotopic Mass: 189.05307456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 82.23000
• LogP: 0.67830